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For Researchers, Scientists, and Drug Development Professionals

Dysprosium (Dy) and holmium (Ho) are heavy rare earth elements renowned for their

exceptional magnetic properties, particularly at cryogenic temperatures. Their large number of

unpaired 4f electrons gives rise to the highest magnetic moments of any naturally occurring

elements. This guide provides a comparative analysis of their key magnetic characteristics,

supported by quantitative data and detailed experimental methodologies, to assist researchers

in selecting the optimal element for their specific applications, from advanced magnetic

materials to biomedical imaging.

Quantitative Magnetic Properties
The magnetic behavior of dysprosium and holmium is characterized by multiple temperature-

dependent magnetic ordering phases. Below their respective Néel temperatures, they exhibit

complex antiferromagnetic structures, transitioning to a ferromagnetic state at lower

temperatures. Holmium also displays a conical ferromagnetic phase. A summary of their key

magnetic properties is presented in the table below.
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Magnetic Property Dysprosium (Dy) Holmium (Ho)

Néel Temperature (TN) 179 K[1] 132 K[1]

Curie Temperature (TC) 87 K[1] 20 K[2]

Effective Magnetic Moment

(µeff)
~10.6 µB[3] ~10.6 µB[4]

Volume Magnetic Susceptibility

(χv)
5.44 x 10-3 (at room temp)[5] 4.83 x 10-2 (at room temp)[1]

Coercivity

Low in pure form; significantly

increases coercivity in NdFeB

magnets[6]

Low in pure form

Magnetic Phase Transitions: A Visual
Representation
The distinct magnetic ordering temperatures of dysprosium and holmium lead to different

magnetic behaviors at various temperature ranges. This can be visualized as a progression of

magnetic phases as the temperature decreases.

Dysprosium (Dy) Holmium (Ho)

Paramagnetic

Helical Antiferromagnetic

T < 179 K (Néel Temperature)

Ferromagnetic

T < 87 K (Curie Temperature)

Paramagnetic

Helical Antiferromagnetic

T < 132 K (Néel Temperature)

Conical Ferromagnetic

T < 20 K (Curie Temperature)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://neutrons2.ornl.gov/conf/2014/magstr/docs/Tutorial_Magnetic_Structures.pdf
https://neutrons2.ornl.gov/conf/2014/magstr/docs/Tutorial_Magnetic_Structures.pdf
https://neutrons2.ornl.gov/conf/2014/magstr/docs/Tutorial_Magnetic_Structures.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/83/a083z5p09.pdf
https://www.scielo.br/j/aabc/a/tFvQ8RLH77YVJD3JyYgyV9w/?format=html&lang=en
https://ftp.idu.ac.id/wp-content/uploads/ebook/tdg/ADVANCED%20MATERIAL%20DESIGN/Rare%20Earth%20Elements,%20Hydrides%20and%20Mutual%20Alloys%20by%20H.%20Drulis,%20M.%20Drulis%20(auth.),%20H.P.J.%20Wijn%20(eds.)%20(z-lib.org).pdf
https://kyutech.repo.nii.ac.jp/record/6856/files/10362024.pdf
https://neutrons2.ornl.gov/conf/2014/magstr/docs/Tutorial_Magnetic_Structures.pdf
https://en.wikipedia.org/wiki/Neutron_diffraction
https://www.benchchem.com/product/b1206940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Temperature-dependent magnetic phases of Dysprosium and Holmium.

Experimental Protocols
The determination of the magnetic properties of dysprosium and holmium relies on a suite of

sensitive experimental techniques. Below are detailed methodologies for three key

experimental procedures.

Vibrating Sample Magnetometry (VSM)
VSM is a technique used to measure the magnetic moment of a material by vibrating the

sample in a uniform magnetic field.

Methodology:

Sample Preparation: A small, well-defined sample of dysprosium or holmium is mounted on

a non-magnetic sample holder. The mass and dimensions of the sample are precisely

measured.

Mounting: The sample holder is attached to a transducer that vibrates vertically at a known

frequency (typically around 80-90 Hz). The sample is positioned at the center of a set of pick-

up coils located between the poles of an electromagnet.

Measurement: An external magnetic field is applied by the electromagnet and is swept

through a desired range (e.g., -2 Tesla to +2 Tesla).

Signal Detection: The vibration of the magnetized sample induces a voltage in the pick-up

coils, according to Faraday's law of induction. This voltage is proportional to the magnetic

moment of the sample.

Data Acquisition: A lock-in amplifier is used to selectively measure the voltage signal at the

vibration frequency, which is then recorded by a computer. This allows for the plotting of the

magnetic moment as a function of the applied magnetic field, generating a hysteresis loop

for ferromagnetic materials or a linear response for paramagnetic materials.
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Temperature Control: For temperature-dependent measurements, the sample space is

enclosed within a cryostat (for low temperatures) or a furnace (for high temperatures). The

temperature is carefully controlled and stabilized at each measurement point.

Superconducting Quantum Interference Device (SQUID)
Magnetometry
SQUID magnetometry is an extremely sensitive technique capable of measuring very small

magnetic moments, making it ideal for characterizing the weak magnetic responses of

materials.

Methodology:

Sample Preparation: A small sample of dysprosium or holmium is placed in a sample

holder, typically a gelatin capsule or a straw, which has a very low magnetic background

signal.

Measurement Principle: The sample is moved through a set of superconducting detection

coils which are part of a closed superconducting loop coupled to the SQUID.

Signal Transduction: Any change in the magnetic flux through the detection coils, caused by

the sample's magnetic moment, induces a persistent current in the superconducting loop.

This current is inductively coupled to the SQUID.

SQUID Operation: The SQUID acts as a magnetic flux-to-voltage converter. The induced

current in the detection loop generates a magnetic flux in the SQUID loop, which in turn

produces a voltage output that is periodic with the magnetic flux.

Data Acquisition: The SQUID electronics measure the voltage changes and convert them

into a highly accurate value for the magnetic moment of the sample.

Temperature and Field Control: The entire SQUID system, including the detection coils and

the sample, is housed within a cryostat containing liquid helium. A superconducting magnet

allows for the application of precise and stable magnetic fields over a wide range.

Temperature is controlled with high precision using heaters and thermometers.
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Neutron Diffraction
Neutron diffraction is a powerful technique for determining the microscopic magnetic structure

of materials, including the arrangement and orientation of magnetic moments in a crystal

lattice.

Methodology:

Neutron Source: A beam of neutrons is generated by a nuclear reactor or a spallation

source. The neutrons are moderated to achieve thermal energies with wavelengths

comparable to interatomic distances.

Sample Environment: A single crystal or a powdered sample of dysprosium or holmium is

placed in the neutron beam. The sample is mounted in a cryostat or furnace to allow for

measurements at different temperatures.

Scattering: The neutrons in the beam interact with the nuclei and the magnetic moments of

the atoms in the sample. The nuclear scattering provides information about the crystal

structure, while the magnetic scattering reveals the magnetic structure.

Diffraction Pattern: The scattered neutrons are detected by a position-sensitive detector,

which records the intensity of the scattered neutrons as a function of the scattering angle

(2θ).

Data Analysis:

Above the Ordering Temperature: A diffraction pattern is collected in the paramagnetic

state to determine the crystal structure.

Below the Ordering Temperature: As the sample is cooled below its magnetic ordering

temperature, new diffraction peaks (magnetic reflections) appear in the pattern. The

positions of these peaks provide information about the periodicity of the magnetic

structure, and their intensities are related to the magnitude and orientation of the magnetic

moments.

Structure Refinement: The crystal and magnetic structures are refined by fitting a theoretical

model to the experimental diffraction data using software like FullProf or GSAS. This allows
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for the precise determination of the magnetic ordering vector, the direction of the magnetic

moments, and their magnitude.

Concluding Remarks
Both dysprosium and holmium are critical elements in the field of magnetism. Dysprosium's

primary advantage lies in its role in enhancing the high-temperature performance of permanent

magnets. Holmium, with the highest magnetic moment of any stable element, is invaluable for

applications requiring the generation of intense magnetic fields. The choice between these two

elements will ultimately depend on the specific temperature range of operation and the desired

magnetic characteristics for a given application. The experimental techniques outlined provide

the fundamental tools for researchers to further explore and harness the unique magnetic

properties of these remarkable rare earth metals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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